Cas no 16824-02-5 (3-ethoxy-1(3H)-Isobenzofuranone)

3-ethoxy-1(3H)-Isobenzofuranone structure
16824-02-5 structure
Product Name:3-ethoxy-1(3H)-Isobenzofuranone
CAS No:16824-02-5
MF:C10H10O3
MW:178.184603214264
CID:140202
PubChem ID:28100
Update Time:2025-04-19

3-ethoxy-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxy-1(3H)-Isobenzofuranone
    • 1(3H)-Isobenzofuranone,3-ethoxy-
    • 3-ethoxy-3H-2-benzofuran-1-one
    • 3-Ethoxyphthalide
    • Phthalide, 3-ethoxy-
    • 3-Ethoxyisobenzofuran-1(3H)-one
    • SCHEMBL13302911
    • NSC60055
    • AKOS024335816
    • NSC 60055
    • 16824-02-5
    • NSC132303
    • 3-Ethoxy-2-benzofuran-1(3H)-one #
    • VCBNFFOSUGMASJ-UHFFFAOYSA-N
    • NSC-60055
    • NSC-132303
    • NSC 132303
    • DTXSID501303460
    • 3-Ethoxy-2-benzofuran-1(3H)-one
    • 1(3H)-Isobenzofuranone, 3-ethoxy-
    • Inchi: 1S/C10H10O3/c1-2-12-10-8-6-4-3-5-7(8)9(11)13-10/h3-6,10H,2H2,1H3
    • InChI Key: VCBNFFOSUGMASJ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1OCC)=O

Computed Properties

  • Exact Mass: 178.063
  • Monoisotopic Mass: 178.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.21
  • Boiling Point: 306.8°C at 760 mmHg
  • Flash Point: 125.1°C
  • Refractive Index: 1.549
  • PSA: 35.53
  • LogP: 1.89210
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